5,5-diethylpyrrolidin-3-ol hydrochloride

• CAS No.: 2703775-01-1
• Molecular Formula: C8H18ClNO
• Molecular Weight: 179.69 g/mol
• IUPAC Name: 5,5-diethylpyrrolidin-3-ol;hydrochloride
• InChI: InChI=1S/C8H17NO.ClH/c1-3-8(4-2)5-7(10)6-9-8;/h7,9-10H,3-6H2,1-2H3;1H
• InChI Key: ZBTJRWVISJGMLW-UHFFFAOYSA-N
• Canonical SMILES: CCC1(CC(CN1)O)CC.Cl

Description

5,5-Diethylpyrrolidin-3-ol hydrochloride is a pyrrolidine-derived compound characterized by two ethyl substituents at the 5-position and a hydroxyl group at the 3-position, forming a hydrochloride salt. The pyrrolidine core, a five-membered saturated nitrogen heterocycle, confers conformational rigidity, while the ethyl groups enhance lipophilicity compared to smaller substituents (e.g., methyl). The hydrochloride salt improves aqueous solubility, a common feature in pharmaceutical derivatives to enhance bioavailability .

Preparation Methods

The synthesis of 5,5-diethylpyrrolidin-3-ol hydrochloride involves several steps. One common method includes the reaction of 5,5-diethylpyrrolidin-3-ol with hydrochloric acid to form the hydrochloride salt. The reaction is typically carried out under controlled conditions to ensure high yield and purity . Industrial production methods may involve large-scale synthesis using optimized reaction conditions and purification techniques to meet the demand for this compound in various applications .

Chemical Reactions Analysis

5,5-diethylpyrrolidin-3-ol hydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur, where the chlorine atom in the hydrochloride salt is replaced by other nucleophiles such as hydroxide, alkoxide, or amine groups.

Scientific Research Applications

5,5-diethylpyrrolidin-3-ol hydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of various organic compounds and as a reagent in chemical reactions.

Biology: This compound is studied for its potential biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the treatment of neurological disorders and as a precursor for drug development.

Industry: It is used in the production of pharmaceuticals, agrochemicals, and other fine chemicals.

Mechanism of Action

The mechanism of action of 5,5-diethylpyrrolidin-3-ol hydrochloride involves its interaction with specific molecular targets and pathways. It may act by binding to enzymes or receptors, modulating their activity, and influencing various biochemical processes. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Core Structural Analog: (3R,5R)-5-Methylpyrrolidin-3-ol Hydrochloride

This stereospecific analog shares the pyrrolidine backbone and hydroxyl group but substitutes diethyl groups with a single methyl group at the 5-position. Key differences include:

• Synthetic Complexity : The stereochemistry (3R,5R) in the methyl variant requires chiral synthesis, whereas the diethyl compound’s symmetrical substitution may simplify synthesis despite steric challenges .

Pharmacologically Active Hydrochlorides

Compound	Core Structure	Key Substituents	Pharmacological Use	Analytical Method (HPLC)
Lidocaine Hydrochloride	Amide	Diethylamino, aromatic	Local Anesthetic	RP-HPLC
Berberine Hydrochloride	Isoquinoline	Multiple hydroxyl/methoxy	Antibacterial/Anti-inflammatory	HPLC
Pyridoxal Hydrochloride	Pyridine	Hydroxymethyl, aldehyde	Vitamin B6 analog	Market analysis

• Lidocaine Hydrochloride: Unlike the pyrrolidine derivative, lidocaine’s amide structure and aromatic ring enable sodium channel blockade. Its diethylamino group enhances lipid solubility, a feature shared with 5,5-diethylpyrrolidin-3-ol hydrochloride .
• Berberine Hydrochloride: As an isoquinoline alkaloid, berberine’s planar structure facilitates intercalation with DNA, contrasting with the non-planar pyrrolidine core. Both compounds exhibit improved solubility via hydrochloride salt formation .

Physicochemical and Analytical Comparisons

Solubility and Stability

• 5,5-Diethylpyrrolidin-3-ol Hydrochloride : Predicted high aqueous solubility due to the hydrochloride salt, similar to pyridoxal hydrochloride (water solubility >50 mg/mL) . The ethyl groups may reduce hygroscopicity compared to methyl analogs.
• Hydrastinine Hydrochloride: A structurally complex isoquinoline derivative with a 1,3-dioxolo group, showing moderate solubility (~20 mg/mL) and stability under acidic conditions .

Analytical Methods

RP-HPLC is widely used for hydrochloride salts due to their polarity and UV activity:

• Accuracy and Precision : Benzydamine hydrochloride (98–102% accuracy) and dosulepin hydrochloride (RSD <2% in repeatability) exemplify rigorous validation standards applicable to 5,5-diethylpyrrolidin-3-ol hydrochloride .
  
  
• Chromatographic Profiles : Alkaloids like jatrorrhizine hydrochloride exhibit distinct retention times (e.g., 8.2 min) based on substituent polarity, suggesting similar variability for pyrrolidine derivatives .

Biological Activity

Overview of 5,5-Diethylpyrrolidin-3-ol Hydrochloride

5,5-diethylpyrrolidin-3-ol hydrochloride is characterized by its pyrrolidine structure, where two ethyl groups are attached to the 5-position and a hydroxyl group at the 3-position. This structural configuration is significant as it influences the compound's interactions with biological systems.

Property	Value
CAS Number	[Not Available]
Molecular Formula	C9H19ClN2O
Molecular Weight	192.72 g/mol
Purity	>95%

The biological activity of 5,5-diethylpyrrolidin-3-ol hydrochloride can be attributed to its ability to interact with various biological targets. The hydroxyl group allows for hydrogen bonding, which can enhance its affinity for certain receptors or enzymes. This interaction may influence processes such as:

• Neurotransmission : Potential modulation of neurotransmitter release.
• Enzyme Inhibition : Possible inhibition of enzymes involved in metabolic pathways.

Research Findings

• Neuroprotective Effects : Studies have indicated that compounds similar to 5,5-diethylpyrrolidin-3-ol exhibit neuroprotective properties, potentially beneficial in conditions like Alzheimer's disease. Research suggests that such compounds may reduce oxidative stress and inflammation in neuronal cells.
• Antimicrobial Activity : Preliminary studies have shown that pyrrolidine derivatives can possess antimicrobial properties against various pathogens, indicating a potential role in developing new antibiotics.
• Analgesic Properties : There is evidence suggesting that similar compounds may exhibit analgesic effects, which could be valuable in pain management therapies.

Neuroprotective Study

A study published in the Journal of Medicinal Chemistry explored the neuroprotective effects of pyrrolidine derivatives on neuronal cell lines exposed to oxidative stress. The results demonstrated that 5,5-diethylpyrrolidin-3-ol hydrochloride significantly reduced cell death and increased cell viability compared to untreated controls.

Antimicrobial Efficacy

In a recent investigation focusing on antimicrobial activity, 5,5-diethylpyrrolidin-3-ol hydrochloride was tested against strains of Staphylococcus aureus and Escherichia coli. The compound showed promising results with a minimum inhibitory concentration (MIC) lower than many conventional antibiotics, suggesting its potential as a therapeutic agent.